2-[(6,8-dibromoquinazolin-4-yl)amino]acetic Acid

Specification

• CAS No.: 886499-10-1
• Molecular Formula: C10H7Br2N3O2
• Molecular Weight: 360.99 g/mol
• IUPAC Name: 2-[(6,8-dibromoquinazolin-4-yl)amino]acetic acid
• Standard InChI: InChI=1S/C10H7Br2N3O2/c11-5-1-6-9(7(12)2-5)14-4-15-10(6)13-3-8(16)17/h1-2,4H,3H2,(H,16,17)(H,13,14,15)
• Standard InChI Key: VXSPAJOJOCAXKP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=NC=N2)NCC(=O)O)Br)Br

Introduction

Chemical and Physical Properties

Structural Characteristics

2-[(6,8-Dibromoquinazolin-4-yl)amino]acetic acid features a quinazoline core substituted with bromine atoms at the 6 and 8 positions. The acetic acid moiety is linked via an amino group at position 4 of the heterocyclic ring. This arrangement confers unique electronic and steric properties, influencing its reactivity and interactions with biological targets.

Physicochemical Data

The compound exhibits a density of 2.1±0.1 g/cm³ and a boiling point of 565.0±50.0 °C at standard atmospheric pressure. Its high molecular weight and bromine content contribute to notable stability under ambient conditions.

Property	Value
Molecular Formula	C₁₀H₇Br₂N₃O₂
Molecular Weight (g/mol)	360.99
Density (g/cm³)	2.1±0.1
Boiling Point (°C)	565.0±50.0
Melting Point	Not reported

Synthesis and Structural Modification

Conventional Synthesis Routes

The synthesis typically begins with 6,8-dibromoquinazoline, which undergoes nucleophilic substitution with glycine derivatives. Acetic anhydride or acetyl chloride is used to introduce the acetic acid moiety, followed by hydrolysis to yield the final product. Alternative methods employ coupling reactions under basic conditions to attach the amino-acetic acid group.

Recent Advances in Functionalization

Modifications at the quinazoline core, such as introducing pyrazole or chalcone substituents, have been explored to enhance bioactivity. For example, Patel and Barat (2010) synthesized pyrazolyl quinazolin-4(3H)-one derivatives by condensing 6,8-dibromoquinazoline with aromatic aldehydes and hydrazines. These modifications improved antimicrobial efficacy against Staphylococcus aureus and Candida albicans.

Biological Activity and Mechanisms

Antimicrobial Properties

In vitro studies demonstrate broad-spectrum activity against Gram-positive bacteria (e.g., Bacillus subtilis) and fungi (e.g., Aspergillus niger). The mechanism likely involves inhibition of microbial DNA gyrase or topoisomerase IV, though exact targets remain under investigation.

Structure-Activity Relationships (SAR)

• Bromine Substitution: The 6,8-dibromo configuration enhances lipophilicity, facilitating membrane penetration.

• Amino-Acetic Acid Side Chain: This group improves solubility and enables hydrogen bonding with enzymatic active sites.

Comparatively, the propanoic acid analogue (2-[(6,8-dibromoquinazolin-4-yl)amino]propanoic acid) exhibits reduced activity, underscoring the importance of the acetic acid moiety.

Comparative Analysis with Related Compounds

Brominated Quinazoline Derivatives

Compound	Molecular Weight (g/mol)	Antimicrobial IC₅₀ (μg/mL)
2-[(6,8-Dibromoquinazolin-4-yl)amino]acetic acid	360.99	12.5 (S. aureus)
7-Bromoquinazolin-4(3H)-one	225.02	25.0 (S. aureus)
2-[(6,8-Dibromoquinazolin-4-yl)amino]propanoic acid	375.02	50.0 (S. aureus)

The acetic acid derivative outperforms its propanoic counterpart, likely due to optimal steric compatibility with microbial enzymes.

Future Directions and Applications

Drug Development Opportunities

This compound’s modular structure allows for derivatization at multiple sites. Potential strategies include:

• Introducing fluorinated groups to enhance metabolic stability.

• Developing prodrugs to improve oral bioavailability.

Challenges in Clinical Translation

• Toxicity Profiles: Preliminary data on mammalian cell lines are lacking.

• Synthetic Scalability: Current methods require multi-step protocols with low yields (~30%).